3-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde

• IUPAC Name: 3-[(4-bromo-5-methyl-3-nitropyrazol-1-yl)methyl]-4-methoxybenzaldehyde
• InChI: InChI=1S/C13H12BrN3O4/c1-8-12(14)13(17(19)20)15-16(8)6-10-5-9(7-18)3-4-11(10)21-2/h3-5,7H,6H2,1-2H3
• InChI Key: HLUMMWOBUTUHOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=C(C=CC(=C2)C=O)OC)[N+](=O)[O-])Br
• Molecular Formula: C13H12BrN3O4
• Molecular Weight: 354.16 g/mol

Description

3-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde is a chemical compound used in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or signaling pathways involved in disease development.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit the growth of certain bacteria and fungi, and improve glucose metabolism in diabetic animals.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde in lab experiments is its potential therapeutic applications. However, one limitation is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 3-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde. These include:
1. Further investigation of its mechanism of action to better understand its potential therapeutic applications.
2. Development of more efficient synthesis methods to improve its solubility and bioavailability.
3. Testing its efficacy in animal models of various diseases, including cancer and diabetes.
4. Investigation of its potential as a lead compound for the development of new drugs with improved therapeutic properties.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound for therapeutic applications.

Synthesis Methods

The synthesis of 3-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde involves the reaction of 4-bromo-5-methyl-3-nitro-1H-pyrazole with formaldehyde and 4-methoxybenzyl chloride in the presence of a base. The resulting product is then purified by column chromatography to obtain the desired compound.

Scientific Research Applications

3-[(4-bromo-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde has potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been studied for its potential as a therapeutic agent for various diseases, including cancer and diabetes. It has also been investigated for its antimicrobial and antifungal properties.